Cas no 2171929-56-7 (4-(chloromethyl)-1-(3-methoxypropyl)-5-propyl-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-(3-methoxypropyl)-5-propyl-1H-1,2,3-triazole
• CAS No: 2171929-56-7
• MF: C₁₀H₁₈ClN₃O
• MW: 231.722421169281
• CID: 5566162
• PubChem ID: 165593499
• Update Time: 2025-10-19

4-(chloromethyl)-1-(3-methoxypropyl)-5-propyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• EN300-1595145
• 2171929-56-7
• 4-(chloromethyl)-1-(3-methoxypropyl)-5-propyl-1H-1,2,3-triazole

• Inchi： 1S/C10H18ClN3O/c1-3-5-10-9(8-11)12-13-14(10)6-4-7-15-2/h3-8H2,1-2H3
• InChI Key： QCAYNWSUPFJDMW-UHFFFAOYSA-N
• SMILES： ClCC1=C(CCC)N(CCCOC)N=N1

Computed Properties

• Exact Mass: 231.1138399g/mol
• Monoisotopic Mass: 231.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 39.9Ų

Additional information on 4-(chloromethyl)-1-(3-methoxypropyl)-5-propyl-1H-1,2,3-triazole

4-(Chloromethyl)-1-(3-Methoxypropyl)-5-Propyl-1H-1,2,3-Triazole: A Comprehensive Overview

The compound with CAS No. 2171929-56-7, known as 4-(chloromethyl)-1-(3-methoxypropyl)-5-propyl-1H-1,2,3-triazole, is a versatile heterocyclic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring with functional groups such as a chloromethyl group and a methoxypropyl group. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it suitable for a wide range of applications.

The triazole ring in this compound is a five-membered aromatic heterocycle containing three nitrogen atoms. This structure is highly stable and exhibits strong electronic conjugation, which contributes to its reactivity and selectivity in various chemical reactions. The chloromethyl group (-CH₂Cl) attached at the 4-position of the triazole ring introduces nucleophilic substitution reactivity, enabling the compound to participate in SN₂ reactions. This property makes it a valuable intermediate in organic synthesis for the preparation of various biologically active molecules.

One of the most notable features of 4-(chloromethyl)-1-(3-methoxypropyl)-5-propyl-1H-1,2,3-triazole is its ability to undergo click chemistry reactions. Click chemistry refers to a set of reactions that are efficient, selective, and proceed under mild conditions. The presence of the triazole ring allows this compound to engage in copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions or other similar processes. These reactions are widely used in drug discovery and materials science for constructing complex molecules with high precision.

Recent studies have highlighted the potential of this compound in drug delivery systems. The methoxypropyl group (-OCH₂CH₂CH₂-) attached at the 1-position of the triazole ring enhances the hydrophilicity of the molecule, making it more compatible with biological systems. This property is particularly advantageous for designing drug carriers that can effectively deliver therapeutic agents to target sites within the body. Additionally, the propyl group (-CH₂CH₂CH₃) at the 5-position contributes to the molecule's lipophilicity, which can improve its solubility in organic solvents and enhance its ability to cross biological membranes.

In terms of synthesis, 4-(chloromethyl)-1-(3-methoxypropyl)-5-propyl-1H-1,2,3-triazole can be prepared through a variety of methods. One common approach involves the reaction of an azide with an alkyne in the presence of a copper catalyst to form the triazole ring via CuAAC. Subsequent functionalization steps can introduce the chloromethyl and methoxypropyl groups onto the triazole framework. These synthetic routes are well-established and allow for high yields and excellent control over the product's structure.

The applications of this compound extend beyond drug delivery systems. It has been explored as a building block for constructing advanced materials such as polymers and nanoparticles. For instance, researchers have utilized this compound to synthesize stimuli-responsive polymers that can undergo structural changes in response to environmental cues like temperature or pH levels. Such materials hold promise for applications in sensors, actuators, and controlled-release systems.

Furthermore, recent advancements in green chemistry have led to investigations into more sustainable methods for synthesizing 4-(chloromethyl)-1-(3-methoxypropyl)-5-propyl-1H-1,2,3-triazole. These methods often involve using renewable resources or reducing waste generation during the synthesis process. For example, researchers have developed catalytic systems that enable the formation of the triazole ring under mild conditions without requiring hazardous reagents or solvents.

In conclusion, 4-(chloromethyl)-1-(3-methoxypropyl)-5-propyl-1H-1,2,3-triazole is a multifaceted compound with significant potential in various scientific domains. Its unique chemical structure endows it with reactivity and functionality that make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new applications for this compound